molecular formula C7H10ClN B15371784 2-(chloromethyl)-1-ethyl-1H-pyrrole

2-(chloromethyl)-1-ethyl-1H-pyrrole

Cat. No.: B15371784
M. Wt: 143.61 g/mol
InChI Key: XPMSAJHODCEVPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(Chloromethyl)-1-ethyl-1H-pyrrole is a heterocyclic compound featuring a pyrrole ring substituted with a chloromethyl group at the 2-position and an ethyl group at the 1-position. Its molecular formula is C₇H₁₀ClN, with an average molecular mass of approximately 143.62 g/mol (inferred from structural analogs). This compound is primarily utilized in organic synthesis as an intermediate for pharmaceuticals, agrochemicals, or functional materials.

Properties

Molecular Formula

C7H10ClN

Molecular Weight

143.61 g/mol

IUPAC Name

2-(chloromethyl)-1-ethylpyrrole

InChI

InChI=1S/C7H10ClN/c1-2-9-5-3-4-7(9)6-8/h3-5H,2,6H2,1H3

InChI Key

XPMSAJHODCEVPH-UHFFFAOYSA-N

Canonical SMILES

CCN1C=CC=C1CCl

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogs

2-(Chloromethyl)-1-methyl-1H-pyrrole

  • Molecular Formula : C₆H₈ClN
  • Molecular Weight : 129.59 g/mol .
  • Key Differences :
    • The 1-position substituent is a methyl group instead of ethyl, reducing steric bulk and hydrophobicity.
    • Lower molecular weight (129.59 vs. ~143.62 g/mol) may enhance volatility or solubility in polar solvents.
    • Reactivity: Methyl substitution could slightly decrease steric hindrance during nucleophilic substitution at the chloromethyl site compared to the ethyl analog.

1-(4-Chlorophenyl)-1H-pyrrole

  • Molecular Formula : C₁₀H₈ClN
  • Key Differences: A 4-chlorophenyl group replaces the chloromethyl and ethyl substituents, significantly altering electronic properties. Higher molecular weight (177.63 g/mol) and lipophilicity compared to the target compound.

Comparison with Chloromethyl-Containing Compounds

2-(Chloromethyl)pyridine Hydrochloride

  • Molecular Formula : C₆H₆ClN·HCl
  • Molecular Weight : 164.03 g/mol .
  • Key Differences: Pyridine ring (aromatic, basic) vs. pyrrole (non-basic, electron-rich). Hydrochloride salt form increases water solubility but reduces compatibility with non-polar reagents. Toxicity: Causes severe irritation and neurotoxic effects (e.g., seizures) upon exposure , whereas pyrrole derivatives may exhibit milder toxicity profiles.

Epichlorohydrin (2-(Chloromethyl)oxirane)

  • Molecular Formula : C₃H₅ClO
  • Molecular Weight : 92.52 g/mol .
  • Key Differences: Epoxide ring introduces high reactivity (e.g., ring-opening reactions), unlike the stable pyrrole system. Widely used in epoxy resin synthesis; industrial applications differ from pyrrole-based intermediates. Higher volatility and acute toxicity (suspected carcinogen) compared to pyrrole analogs .

Bis(Chloromethyl)ether (BCME)

  • Molecular Formula : C₂H₄Cl₂O
  • Molecular Weight : 114.96 g/mol .
  • Primarily a historical industrial hazard, whereas pyrrole derivatives are more stable and less volatile .

Comparison with Heterocyclic Analogs

4-Chloro-1H-pyrrolo[2,3-d]pyrimidine

  • Molecular Formula : C₆H₄ClN₃
  • Pharmacological activity (e.g., antitumor) reported for similar compounds, suggesting possible applications for the target compound with optimized substituents .

Pyrazolo[3,4-d]pyrimidines

  • Molecular Formula : Varies (e.g., C₅H₄ClN₅O for 1-(2-chloroethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one).
  • Key Differences :
    • Pyrazole ring introduces additional nitrogen atoms, altering hydrogen-bonding capacity and bioavailability.
    • Demonstrated antitumor properties highlight the importance of heterocyclic diversity in drug design .

Data Tables

Table 1: Molecular Properties

Compound Molecular Formula Molecular Weight (g/mol) Key Substituents
2-(Chloromethyl)-1-ethyl-1H-pyrrole C₇H₁₀ClN ~143.62 1-Ethyl, 2-chloromethyl
2-(Chloromethyl)-1-methyl-1H-pyrrole C₆H₈ClN 129.59 1-Methyl, 2-chloromethyl
Epichlorohydrin C₃H₅ClO 92.52 Chloromethyl, epoxide
BCME C₂H₄Cl₂O 114.96 Dichloromethyl ether

Table 2: Reactivity and Toxicity

Compound Reactivity Profile Toxicity Notes
2-(Chloromethyl)-1-ethyl-1H-pyrrole Electrophilic substitution at Cl site; stable pyrrole ring Likely moderate toxicity (data limited)
2-(Chloromethyl)pyridine hydrochloride Acidic hydrolysis; neurotoxic Severe irritation, seizures
Epichlorohydrin Epoxide ring-opening; polymer precursor Suspected carcinogen
BCME Hydrolysis to formaldehyde and HCl Confirmed carcinogen

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.